4-[3-(4-chlorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl]-N,N-dimethylaniline

• IUPAC Name: 4-[5-(4-chlorophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C18H20ClN3O2S/c1-21(2)16-10-6-14(7-11-16)18-12-17(20-22(18)25(3,23)24)13-4-8-15(19)9-5-13/h4-11,18H,12H2,1-3H3
• InChI Key: HSDUPHXZRSDVJG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

The compound is a derivative of pyrazole, a five-membered heterocycle that is particularly useful in organic synthesis. Pyrazoles and their derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities.

Synthesis Analysis

Pyrazoles are one of the most studied groups of compounds among the azole family. A huge variety of synthesis methods and synthetic analogues have been reported over the years. In particular, a series of 3-(4-chlorophenyl)-4-substituted pyrazoles have been synthesized by Pathak et al. and tested for antitubercular activity in vitro against M. tuberculosis H37Rv strain.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is complex and diverse, leading to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

Pyrazoles are known to undergo a variety of chemical reactions, contributing to their wide range of applications.

Future Directions

Given the wide range of applications and biological activities of pyrazole derivatives, there is significant potential for future research in this area. This could include the development of novel synthesis methods, exploration of new applications, and further investigation into their mechanisms of action.